p38 MAPK

  • 4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyri...
    • CAS RN:
    • 152121-47-6
    • Molecular Formula:
    • C21H16FN3O2S
    • Molecular Weight:
    • 377.4 g/mol
    Description
    Cell-permeable p38 MAPK inhibitor. Shows selectivity over many other kinases but also shown to have some inhibitory activity against GAK, CK1, RIP2, c-Raf and GSK3.Mitogen-activated protein kinases (MAPK) me...
  • Tak-715
    • CAS RN:
    • 303162-79-0
    • Molecular Formula:
    • C24H21N3OS
    • Molecular Weight:
    • 399.5 g/mol
    Description
    Potent p38 MAPK inhibitor (IC50 = 7.1 nM at p38 MAPKα). Additionally inhibits Wnt-3a stimulated β-catenin signaling and shows cross-reactivity with casein kinase Iδ and ε. Antirheumatic. Active in vivo.TAK-7...